Cas no 2228518-60-1 (1-2-(4-bromo-3-chlorophenyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(4-bromo-3-chlorophenyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228518-60-1
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5762204
• PubChem ID: 165946350
• Update Time: 2025-05-30

1-2-(4-bromo-3-chlorophenyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-bromo-3-chlorophenyl)propan-2-yl]cyclopropan-1-amine
• EN300-1908002
• 2228518-60-1
• 1-2-(4-bromo-3-chlorophenyl)propan-2-ylcyclopropan-1-amine

• Inchi： 1S/C12H15BrClN/c1-11(2,12(15)5-6-12)8-3-4-9(13)10(14)7-8/h3-4,7H,5-6,15H2,1-2H3
• InChI Key： MXVNPXZLBZQGSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(4-bromo-3-chlorophenyl)propan-2-ylcyclopropan-1-amine

1-2-(4-Bromo-3-Chlorophenyl)Propan-2-Ylcyclopropan-1-Amine: A Comprehensive Overview

The compound 1-2-(4-bromo-3-chlorophenyl)propan-2-ylicyclopropan-1-amine (CAS No. 2228518-60-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropylamines, which are known for their unique electronic properties and structural rigidity. The presence of bromine and chlorine substituents on the aromatic ring introduces additional functionality, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of cyclopropylamines in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. This ring system is often exploited in medicinal chemistry to enhance the pharmacokinetic properties of molecules, such as bioavailability and metabolic stability.

The 4-bromo-3-chlorophenyl group attached to the cyclopropane moiety adds further complexity to the molecule. Bromine and chlorine substituents are known to influence the electronic environment of aromatic rings, which can modulate the reactivity of the molecule in various chemical reactions. This makes 1-2-(4-bromo-3-chlorophenyl)propan-2-ylicyclopropan-1-amine a versatile building block for synthesizing more complex structures with tailored biological activities.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing techniques. The choice of synthetic pathway depends on the starting materials and desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

From a pharmacological perspective, cyclopropylamines like this compound have shown promise in several therapeutic areas. For instance, they have been investigated as potential inhibitors of enzyme targets involved in cancer progression, inflammation, and neurodegenerative diseases. The bromine and chlorine substituents on the aromatic ring can enhance the binding affinity of the molecule to its target protein, making it a strong candidate for drug development.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the cyclopropane ring plays a critical role in stabilizing interactions within the protein binding pocket. Additionally, the presence of halogen atoms on the aromatic ring contributes to both hydrophobic and halogen bonding interactions, further enhancing specificity.

Another area of interest is the potential use of 1-2-(4-bromo-3-chlorophenyl)propan-2-ylicyclopropan-1-amine in materials science. The rigid structure and functional groups present in this compound make it a candidate for applications in polymer chemistry or as a precursor for advanced materials with tailored properties.

In conclusion, 1-2-(4-bromo-3-chlorophenyl)propan-2-ylicyclopropan-1-amine (CAS No. 2228518-60-1) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a valuable tool for both academic research and industrial applications. Further exploration into its biological activity and material properties is expected to unlock new opportunities for its utilization.